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Compound of Interest

3,6-Dimethyl-1,4-dioxane-2,5-
Compound Name: ,
dione

Cat. No.: B1217422

An In-depth Technical Guide on the Safety and Handling of 3,6-Dimethyl-1,4-dioxane-2,5-
dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and
disposal of 3,6-Dimethyl-1,4-dioxane-2,5-dione, commonly known as lactide. This document
is intended for professionals in research and drug development who work with this compound.

Chemical and Physical Properties

3,6-Dimethyl-1,4-dioxane-2,5-dione, or lactide, is the cyclic di-ester of lactic acid. It is a key
monomer in the synthesis of polylactic acid (PLA), a biodegradable and biocompatible polymer
with numerous applications in the medical and pharmaceutical fields.[1][2][3] Lactide exists in
several stereoisomeric forms, including L-lactide, D-lactide, and meso-lactide, which influence
the properties of the resulting PLA.[1]

Table 1: Physical and Chemical Properties of 3,6-Dimethyl-1,4-dioxane-2,5-dione
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Property Value

Synonyms Lactide, dilactide

CAS Number 95-96-5

Molecular Formula CeHsOa

Molecular Weight 144.13 g/mol

Appearance White to off-white crystals or solid

Melting Point 116-119 °C

Boiling Point 142 °C at 8 mmHg

Solubility Soluble in water (hydrolyzes), alcohols, ethyl
acetate, acetone, chloroform, and toluene.[1]

Hygroscopicity H.ygroscopic; readily absorbs moisture from the

aitr.

Hazard Identification and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3,6-Dimethyl-1,4-dioxane-2,5-dione is classified as causing serious eye irritation.[4]

When in contact with moisture, it hydrolyzes to lactic acid, which can cause severe irritation

and burns to tissues.[4]

Table 2: Hazard and Safety Information
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Hazard Category GHS Classification Precautionary Statements

P264: Wash hands thoroughly

Eye Irritation Category 2A ]
after handling.

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P337+P313: If eye irritation
persists: Get medical

advice/attention.

. o o P280: Wear protective
Skin Irritation May cause skin irritation. ) )
gloves/protective clothing.

_ o May cause respiratory tract _ _
Respiratory Irritation L P261: Avoid breathing dust.
irritation if inhaled as dust.

Occupational Exposure Limits (OELSs): Currently, there are no established occupational
exposure limits for 3,6-Dimethyl-1,4-dioxane-2,5-dione by major regulatory bodies such as
OSHA.[5]

Handling and Storage

Proper handling and storage procedures are crucial due to the hygroscopic and irritant nature
of lactide.

Personal Protective Equipment (PPE)

A comprehensive safety workflow for handling 3,6-Dimethyl-1,4-dioxane-2,5-dione is outlined
below.
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Preparation

Review Safety Data Sheet (SDS)

l

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Nitrile Gloves
- Lab Coat

l

Ensure Adequate Ventilation
(Fume Hood)

l Handling

Weigh Solid in a Dry,
Inert Atmosphere (Glove Box) Clean Spills Promptly
or Quickly in a Well-Ventilated Area

:

Transfer to Reaction Vessel

7
1
1
1

i . 1

Storage I Disposa

l v Y
: ' : Dispose of as Chemical Waste
Store in a Tightly Sealed Container in Accordance with Local Regulations

l

Keep in a Cool, Dry Place
(2-8°C Recommended) with Desiccant

Click to download full resolution via product page

Caption: General workflow for the safe handling of 3,6-Dimethyl-1,4-dioxane-2,5-dione.
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Storage

o Containers: Store in a tightly sealed, airtight container to prevent moisture absorption.[6]

» Conditions: Keep in a cool, dry, and well-ventilated place. Refrigeration at 2-8°C is often
recommended.[7] Store with a desiccant to maintain a dry environment.[8]

e Incompatible Materials: Avoid storage with strong oxidizing agents, acids, and bases.[5]

Experimental Protocols
Synthesis and Purification of Lactide

The synthesis of lactide from lactic acid is a multi-step process involving dehydration,
oligomerization, and depolymerization, followed by purification.
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Synthesis Purification

D Recr izati
Lactic Acid > Dehydration Low MW PLA . " .
170 " (e.g., 190-250°C, vacuum, Crude Lactide (e.g., from Toluene or Filtration Vacuum Drying Pure Lactide (>99.5%)
(Aqueous Solution) (e.g., 120-170°C, vacuum) (Oligomer) Sn(Oct): catalyst) Ethyl Acetate)
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Preparation

Catalyst
High-Purity Lactide (e.g., Sn(Oct)2) Dry, Inert Atmosphere Reactor
Initiator (e.g., Alcohol)

Polym%ization

Combine Lactide, Catalyst,
and Initiator in Reactor

:

Heat to Polymerization
Temperature (e.g., 140-190°C)

:

Ring-Opening Polymerization

WorL-up

Dissolve Polymer in
Solvent (e.g., Chloroform)

:

Precipitate in Non-Solvent
(e.g., Methanol)

l

Collect and Dry PLA

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safety and handling of 3,6-Dimethyl-1,4-dioxane-2,5-
dione]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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